Cas no 2228525-00-4 (1-{1-[(Tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{1-[(Tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid
• CAS No: 2228525-00-4
• MF: C₁₈H₃₁NO₄
• MW: 325.443045854568
• CID: 5825703
• PubChem ID: 165829984
• Update Time: 2025-06-14

1-{1-[(Tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid
• EN300-1898132
• 2228525-00-4
• 1-{1-[(Tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid

• Inchi： 1S/C18H31NO4/c1-16(2,3)23-15(22)19-12-17(4,5)11-8-13(19)18(14(20)21)9-6-7-10-18/h13H,6-12H2,1-5H3,(H,20,21)
• InChI Key： YZYRXVQZDHZKOE-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)C1CCC(C)(C)CN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 325.22530847g/mol
• Monoisotopic Mass: 325.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{1-[(Tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid

Research Brief on 1-{1-[(Tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid (CAS: 2228525-00-4)

In recent years, the compound 1-{1-[(Tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid (CAS: 2228525-00-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the development of novel drug candidates. The tert-butoxycarbonyl (Boc) protecting group and the cyclopentane-carboxylic acid moiety make it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its bioavailability and pharmacological properties. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. The compound's stability under different physiological conditions has also been a subject of investigation, with promising results indicating its suitability for further drug development.

One of the key findings from recent research is the compound's potential as a building block for protease inhibitors. Its rigid piperidine and cyclopentane rings provide a stable scaffold that can be modified to target specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have demonstrated its inhibitory activity against certain viral proteases, suggesting its applicability in antiviral therapies. Additionally, its low cytotoxicity profile makes it a promising candidate for further preclinical evaluation.

Another area of interest is the compound's role in the synthesis of peptidomimetics. By incorporating this molecule into peptide chains, researchers have been able to develop analogs with improved metabolic stability and binding affinity. This approach has been particularly valuable in the design of therapeutics for conditions such as cancer and neurodegenerative diseases, where traditional peptide drugs often face limitations due to rapid degradation in vivo.

In conclusion, 1-{1-[(Tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopentane-1-carboxylic acid (CAS: 2228525-00-4) represents a promising chemical entity with diverse applications in drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. The compound's unique structural attributes and favorable pharmacological properties position it as a valuable tool for advancing the field of chemical biology and medicine.